1-(2-Methoxypyridin-4-yl)-4-(4-methylthiadiazole-5-carbonyl)piperazin-2-one

• IUPAC Name: 1-(2-methoxypyridin-4-yl)-4-(4-methylthiadiazole-5-carbonyl)piperazin-2-one
• InChI: InChI=1S/C14H15N5O3S/c1-9-13(23-17-16-9)14(21)18-5-6-19(12(20)8-18)10-3-4-15-11(7-10)22-2/h3-4,7H,5-6,8H2,1-2H3
• InChI Key: LKLDRVFNESSHTE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC
• Molecular Formula: C14H15N5O3S
• Molecular Weight: 333.37 g/mol

Description

1-(2-Methoxypyridin-4-yl)-4-(4-methylthiadiazole-5-carbonyl)piperazin-2-one is a compound that has gained significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound is commonly known as MPTP, and it has a unique chemical structure that makes it a promising candidate for several research studies.

Mechanism of Action

The mechanism of action of MPTP is not fully understood. However, several studies have suggested that MPTP exerts its effects by inhibiting the activity of specific enzymes involved in various biological processes. Additionally, MPTP has been shown to interact with specific receptors in the body, leading to its various biological effects.
Biochemical and Physiological Effects
MPTP has been shown to have several biochemical and physiological effects. In vitro studies have shown that MPTP inhibits the activity of specific enzymes involved in inflammation and tumor growth. Additionally, MPTP has been shown to have a positive impact on the production of specific neurotransmitters in the brain, leading to its potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of MPTP is its unique chemical structure, which makes it a promising candidate for several research studies. Additionally, MPTP has been shown to have a low toxicity profile, making it a safe compound to use in various lab experiments. However, one of the limitations of MPTP is its relatively low solubility in water, which can make it challenging to work with in certain experimental settings.

Future Directions

There are several future directions for research on MPTP. One potential direction is to further investigate its potential applications in the treatment of neurodegenerative diseases such as Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of MPTP and its potential impact on specific biological processes. Finally, there is a need for more research on the synthesis and purification of MPTP to improve the efficiency and yield of the compound.

Synthesis Methods

The synthesis of MPTP involves several steps, including the reaction of 4-(4-methylthiadiazole-5-carbonyl)piperazin-2-one with 2-bromo-4-methoxypyridine, followed by the deprotection of the methoxy group using hydrochloric acid. The final step involves the purification of the compound using column chromatography.

Scientific Research Applications

MPTP has been extensively studied for its potential applications in the field of medicine. Several research studies have shown that MPTP exhibits anti-inflammatory, anti-tumor, and anti-microbial properties. Additionally, MPTP has been shown to have a positive impact on neurodegenerative diseases such as Parkinson's disease. MPTP has also been studied for its potential applications in the field of agriculture, where it has been shown to have a positive impact on crop yields.